5-Chloro-3-(2-iodoethyl)-1-benzothiophene
Cat. No. B8699030
Key on ui cas rn:
821787-26-2
M. Wt: 322.59 g/mol
InChI Key: SBTSIUUSBNSFGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07235569B2
Procedure details
To a stirred solution of 2-(5-chloro-1-benzothiophene-3-yl)ethanol (1060 mg, 5 mmol) in anhydrous THF (50 ml), triphenylphosphine (1.572 g, 6 mmol), iodine (1.518 g, 6 mmol) and imidazole (408 mg, 6 mmol) were added at room temperature. The reaction mixture was stirred at room temperature for 4 hrs and quenched with water. It was extracted with chloroform, washed well with 5% Na2S2O3 solution and the organic layer was dried over anhydrous MgSO4. It was filtered and concentrated. The residue was purified by silica-gel column chromatography by eluting it with 30% ethyl acetate:hexane. The product, namely 2-(5-chloro-1-benzothiophene-3-yl)ethyl iodide, was obtained as brown liquid; Yield: 1.1 g (69%); 319 (M+H).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[S:9][CH:8]=[C:7]([CH2:10][CH2:11]O)[C:6]=2[CH:13]=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.[I:33]I.N1C=CN=C1>C1COCC1>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[S:9][CH:8]=[C:7]([CH2:10][CH2:11][I:33])[C:6]=2[CH:13]=1
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Inputs
Step One
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Name
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|
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Quantity
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1060 mg
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Type
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reactant
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Smiles
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ClC=1C=CC2=C(C(=CS2)CCO)C1
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Name
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Quantity
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1.572 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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Quantity
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1.518 g
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Type
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reactant
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Smiles
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II
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Name
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Quantity
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408 mg
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Type
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reactant
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Smiles
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N1C=NC=C1
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at room temperature for 4 hrs
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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quenched with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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It was extracted with chloroform
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WASH
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Type
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WASH
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Details
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washed well with 5% Na2S2O3 solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the organic layer was dried over anhydrous MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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It was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by silica-gel column chromatography
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WASH
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Type
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WASH
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Details
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by eluting it with 30% ethyl acetate
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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Type
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product
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Smiles
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ClC=1C=CC2=C(C(=CS2)CCI)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
